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Compound of Interest

Compound Name: Ursolic acid acetate

Cat. No.: B15506878

Audience: Researchers, Scientists, and Drug Development Professionals

Core Abstract

Ursolic acid acetate (UAA), also known as 3-O-acetylursolic acid, is a pentacyclic triterpenoid
derived from the acetylation of ursolic acid (UA).[1] This naturally occurring compound and its
parent molecule are found in various medicinal plants and fruits, including rosemary, apples,
and holy basil.[1] UAA has garnered significant scientific interest for its diverse pharmacological
activities, including potent anti-proliferative, anti-inflammatory, and antimalarial properties.[2][3]
Mechanistically, it modulates multiple critical cellular signaling pathways, such as NF-kB,
PI3K/Akt, and MAPK/ERK, making it a promising candidate for further investigation in oncology
and inflammatory disease research.[2] This guide provides a comprehensive overview of its
physicochemical properties, synthesis, biological activities, and detailed experimental protocols
relevant to its study.

Physicochemical Properties

Ursolic acid acetate is a white to off-white powder. It is characterized by the following
properties:
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Property Value Reference

(3B)-3-(Acetyloxy)-urs-12-en-

IUPAC Name
28-oic acid
Acetylursolic acid, 3-
Synonyms ) ]
Acetylursolic acid
Molecular Formula Cs2H5004
Molecular Weight 498.74 g/mol
Melting Point 279-280 °C
Boiling Point 567.6+£50.0 °C (Predicted)
Density 1.09+0.1 g/cm3 (Predicted)
Soluble in Chloroform,
Solubility Dichloromethane, Ethyl
Acetate, DMSO, Acetone
2-8°C, in a well-closed
Storage

container

Synthesis and Isolation

Ursolic acid acetate can be isolated from natural sources, such as the aerial roots of Ficus
microcarpa, or more commonly, synthesized via the acetylation of its parent compound, ursolic
acid.

Synthetic Workflow

A general workflow for the laboratory synthesis and purification of ursolic acid acetate is
outlined below.
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Synthesis

Ursolic Acid

Acetylation Reaction
(Acetic Anhydride, Pyridine, Triethylamine, DMAP)

Purification & Analysis

Aqueous Post-Treatment

Silica Gel Column Chromatography

Thin Layer Chromatography (TLC)

Characterization (MS, NMR)

Final Broduct

Ursolic Acid Acetate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15506878?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/342187316_Differential_Anti-Proliferative_and_Anti-Migratory_Activities_of_Ursolic_Acid_3-O-Acetylursolic_Acid_and_Their_Combination_Treatments_with_Quercetin_on_Melanoma_Cells
https://pubmed.ncbi.nlm.nih.gov/28577436/
https://pubmed.ncbi.nlm.nih.gov/28577436/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7227846/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7227846/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7227846/
https://www.benchchem.com/product/b15506878#ursolic-acid-acetate-as-a-triterpenoid-compound
https://www.benchchem.com/product/b15506878#ursolic-acid-acetate-as-a-triterpenoid-compound
https://www.benchchem.com/product/b15506878#ursolic-acid-acetate-as-a-triterpenoid-compound
https://www.benchchem.com/product/b15506878#ursolic-acid-acetate-as-a-triterpenoid-compound
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15506878?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15506878?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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